1,4-Bis(3-methylphenyl)piperazine-2,5-dione

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 1,4-bis(3-methylphenyl)piperazine-2,5-dione
• InChI: InChI=1S/C18H18N2O2/c1-13-5-3-7-15(9-13)19-11-18(22)20(12-17(19)21)16-8-4-6-14(2)10-16/h3-10H,11-12H2,1-2H3
• InChI Key: KIRXPXAPJCEGNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(=O)N(CC2=O)C3=CC=CC(=C3)C

Description

1,4-Bis(3-methylphenyl)piperazine-2,5-dione is a chemical compound with the molecular formula C18H18N2O2. This compound is characterized by the presence of a piperazine ring substituted with two 3-methylphenyl groups at the 1 and 4 positions, and two carbonyl groups at the 2 and 5 positions. It is a member of the piperazine family, which is known for its wide range of biological and pharmaceutical activities .

Preparation Methods

The synthesis of 1,4-Bis(3-methylphenyl)piperazine-2,5-dione can be achieved through several methods. One common synthetic route involves the cyclization of 1,2-diamine derivatives with sulfonium salts. This method typically involves the reaction of (S,S)-N,N’-bisnosyl diamine with diphenylvinylsulfonium triflate in the presence of a base such as DBU, leading to the formation of protected piperazines . Deprotection of these intermediates followed by selective intramolecular cyclization yields the desired piperazine-2,5-dione .

Chemical Reactions Analysis

1,4-Bis(3-methylphenyl)piperazine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like nitric acid for nitration.

Scientific Research Applications

1,4-Bis(3-methylphenyl)piperazine-2,5-dione has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds and as a building block in organic synthesis.

Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,4-Bis(3-methylphenyl)piperazine-2,5-dione is not well-established. its structural similarity to other piperazine derivatives suggests that it may interact with biological targets such as receptors or enzymes. The compound’s effects are likely mediated through interactions with these molecular targets, leading to various biological responses .

Comparison with Similar Compounds

1,4-Bis(3-methylphenyl)piperazine-2,5-dione can be compared with other similar compounds, such as:

1,4-Bis(3-methylbenzyl)piperazine: This compound has similar structural features but differs in the substitution pattern on the piperazine ring.

1,4-Bis(4-methylphenyl)piperazine-2,5-dione: This compound has a different substitution pattern on the aromatic rings, which may lead to different chemical and biological properties.